Cas no 2137668-87-0 (1-(Benzylamino)nonan-2-one)

• Product Name: 1-(Benzylamino)nonan-2-one
• CAS No: 2137668-87-0
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 6184046
• PubChem ID: 165843998
• Update Time: 2025-10-22

1-(Benzylamino)nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 2137668-87-0
• EN300-798305
• 1-(benzylamino)nonan-2-one
• 1-(Benzylamino)nonan-2-one

• Inchi： 1S/C16H25NO/c1-2-3-4-5-9-12-16(18)14-17-13-15-10-7-6-8-11-15/h6-8,10-11,17H,2-5,9,12-14H2,1H3
• InChI Key： KONNAQCHRBGQER-UHFFFAOYSA-N
• SMILES： O=C(CNCC1C=CC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)nonan-2-one

1-(Benzylamino)nonan-2-one: A Comprehensive Overview

1-(Benzylamino)nonan-2-one is a chemical compound with the CAS number 2137668-87-0. This compound belongs to the class of amino ketones and has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure consists of a nonanone backbone with a benzylamino group attached at the first carbon position, making it a versatile building block for further chemical modifications.

The synthesis of 1-(Benzylamino)nonan-2-one typically involves multi-step reactions, often starting from readily available starting materials such as benzylamine and appropriate ketones. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are highly valuable for drug discovery and development. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the efficiency and selectivity of these reactions.

One of the most promising applications of 1-(Benzylamino)nonan-2-one lies in its potential as a chiral auxiliary in organic synthesis. Chiral auxiliaries are widely used to induce asymmetry in molecules, which is crucial for the development of enantioselective drugs. Recent studies have demonstrated that this compound can effectively serve as a chiral auxiliary in the synthesis of complex natural products and bioactive molecules. Its ability to stabilize specific transition states during reactions has been highlighted in several research papers published in high-impact journals.

In addition to its role as a chiral auxiliary, 1-(Benzylamino)nonan-2-one has shown potential in the field of agrochemicals. Researchers have explored its use as a precursor for herbicides and fungicides, leveraging its structural flexibility to design molecules with enhanced efficacy and reduced environmental impact. The compound's ability to undergo various functional group transformations makes it an ideal candidate for developing next-generation agricultural chemicals.

The physical properties of 1-(Benzylamino)nonan-2-one are also worth noting. It has a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reaction conditions, including refluxing solvents and high-pressure systems.

Recent studies have also focused on the biological activity of 1-(Benzylamino)nonan-2-one derivatives. For instance, certain analogs have been found to exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential application in the development of therapeutic agents for chronic diseases such as arthritis and neurodegenerative disorders. The compound's ability to modulate key cellular pathways involved in inflammation and oxidative stress has been extensively investigated using advanced molecular biology techniques.

In conclusion, 1-(Benzylamino)nonan-2-one (CAS No: 2137668-87-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in the development of innovative solutions across various fields.